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Compound of Interest

Compound Name: Perfluorotributylamine

Cat. No.: B110022 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety and

logistical information for Perfluorotributylamine (PFTBA), including operational and disposal

plans.

Hazard Identification and GHS Classification
Perfluorotributylamine is classified with the following hazards:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling

Perfluorotributylamine.[2][3][4][5]
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PPE Category Item Specification

Eye and Face Protection Safety Goggles or Glasses

Must meet ANSI Z.87.1 1989

standard.[6] A face shield is

required if there is a risk of

splashing.[6][7]

Hand Protection Chemical-resistant gloves

Disposable nitrile gloves

provide short-term protection.

[6] Consult manufacturer's

guidance for extended

exposure.[2][6]

Body Protection Protective Clothing

A lab coat should be worn.[6]

[7] For larger quantities or risk

of significant exposure, a

Nomex® laboratory coat is

recommended.[6]

Respiratory Protection Respirator

Required if ventilation is

inadequate or for high vapor

concentrations.[4][7] Use of a

respirator requires annual

medical evaluations and fit

testing.[6]

Operational Plan for Safe Handling
A systematic approach is crucial for minimizing risks associated with Perfluorotributylamine.

1. Engineering Controls:

Always handle Perfluorotributylamine in a well-ventilated area, preferably within a

chemical fume hood.[2]

Ensure that an emergency eyewash station and safety shower are readily accessible in the

immediate vicinity of potential exposure.[8]

2. Procedural Steps for Handling:
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Avoid all personal contact, including inhalation of vapors.[2]

Do not eat, drink, or smoke in areas where Perfluorotributylamine is handled or stored.[2]

Keep the container tightly sealed when not in use.[2][7]

Wash hands thoroughly with soap and water after handling.[2]

3. Spill Management:

In case of a spill, immediately evacuate the area.

For small spills, absorb with an inert dry material such as sand, earth, or vermiculite and

place in a suitable, labeled container for disposal.[2]

For large spills, dike the area to contain the spill.[8]

Avoid allowing the spillage to enter drains or waterways.[2]

First Aid Measures

Exposure Route First Aid Procedure

Inhalation
Remove the individual to fresh air. If breathing is

difficult, seek medical attention.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[8] Remove contaminated

clothing and wash it before reuse.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes and

seek immediate medical attention.[2][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[4]

[8]
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Disposal Plan
Proper disposal of Perfluorotributylamine is critical to prevent environmental contamination.

Waste Classification: Perfluorotributylamine should be treated as hazardous waste.[7]

Disposal Method: The recommended method of disposal is incineration in a licensed facility

equipped with an afterburner and scrubber.[2][8] Consult with local or regional waste

management authorities for specific guidance and approved disposal facilities.[2]

Container Disposal: Empty containers may retain product residue and should be

decontaminated before disposal.[2] Do not reuse empty containers.[4]

Workflow for Safe Handling of
Perfluorotributylamine
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Caption: Workflow for the safe handling of Perfluorotributylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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